1-(2,5-difluorobenzyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one

• IUPAC Name: 1-[(2,5-difluorophenyl)methyl]-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-one
• InChI: InChI=1S/C15H11F2N3O2/c1-9-18-14(22-19-9)12-3-2-6-20(15(12)21)8-10-7-11(16)4-5-13(10)17/h2-7H,8H2,1H3
• InChI Key: QHDQBKDBZYOKPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CN(C2=O)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C15H11F2N3O2
• Molecular Weight: 303.26 g/mol

Description

1-(2,5-difluorobenzyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DFP-10825 and is a pyridinone derivative. In

Scientific Research Applications

Inhibition of Biological Processes

Compounds with structural similarities, such as oxadiazoles, have been studied for their role in inhibiting protoporphyrinogen oxidase, a key enzyme in the biosynthesis pathway of protoporphyrin IX. This pathway is crucial for the synthesis of heme, chlorophyll, and other tetrapyrroles. Inhibitors of this pathway, like oxadiazon, have applications in herbicides and potentially in medical research targeting diseases related to heme biosynthesis abnormalities (Matringe et al., 1989).

Synthesis of New Materials

Research on oxadiazole derivatives has shown their utility in the synthesis of materials with desirable properties, such as antimicrobial activities. For instance, the synthesis and antimicrobial evaluation of 1,2,4-triazoles derived from isonicotinic acid hydrazide highlight the potential of these compounds in developing new antimicrobial agents (Bayrak et al., 2009).

Development of Therapeutic Agents

Compounds containing oxadiazole and pyridine rings have been explored for their antimicrobial and anticancer properties. For example, a study on 1,4-disubstituted 1,2,3-triazole derivatives showed moderate to good antimicrobial activities against various bacterial and fungal strains (Jadhav et al., 2017). Additionally, the antioxidant activity of 1,3,4-oxadiazole derivatives suggests potential applications in the development of therapeutic agents targeting oxidative stress-related diseases (Maheshwari et al., 2011).